N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H8ClF3N2OS/c16-10-4-5-11(13-12(10)20-7-23-13)21-14(22)8-2-1-3-9(6-8)15(17,18)19/h1-7H,(H,21,22)
• InChI Key: UNCPGDYANSZUHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=C3C(=C(C=C2)Cl)N=CS3
• Molecular Formula: C15H8ClF3N2OS
• Molecular Weight: 356.8 g/mol

Description

N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide, also known as N-CBZ-TFM, is a novel synthetic molecule with a wide range of applications in the field of medicinal chemistry. It has been used in the synthesis of various drugs and compounds and has been studied extensively for its potential applications in the medical field. N-CBZ-TFM has a unique structure, consisting of a 4-chloro-1,3-benzothiazol-7-yl group and a trifluoromethylbenzamide group. This combination of groups gives N-CBZ-TFM a wide range of properties, making it a versatile molecule for medicinal chemistry.

Scientific Research Applications

N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide has been studied extensively and has a wide range of applications in the field of medicinal chemistry. It has been used as a starting material for the synthesis of various drugs and compounds and has been studied for its potential applications in the medical field. In particular, N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide has been studied for its potential use as an anti-cancer agent, as an inhibitor of HIV-1 integrase, and as an inhibitor of HIV-1 protease. It has also been studied for its potential use as an anti-inflammatory agent and as an inhibitor of bacterial growth.

Mechanism of Action

The mechanism of action of N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide is not fully understood. However, it is believed to act by binding to certain receptors on the surface of cells and blocking their function. This can lead to a variety of effects, depending on the target cell. For example, it may inhibit the growth of cancer cells or inhibit the activity of certain enzymes.
Biochemical and Physiological Effects
N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide has been studied for its potential effects on biochemical and physiological processes. In particular, it has been studied for its potential effects on the growth of cancer cells, the activity of certain enzymes, and the activity of certain hormones. It has also been studied for its potential effects on the immune system and for its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The use of N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide in laboratory experiments has several advantages and limitations. One of the main advantages of using N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide is its versatility. It can be used in a variety of laboratory experiments, including those involving the synthesis of drugs and compounds and those involving the study of biochemical and physiological processes. However, one of the main limitations of using N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide is its toxicity. It is a highly toxic molecule and should be handled with caution.

Future Directions

N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide has a wide range of potential applications in the field of medicinal chemistry. In the future, it is likely that more research will be conducted on its potential use in the synthesis of drugs and compounds and its potential effects on biochemical and physiological processes. Additionally, it is likely that more research will be conducted on its potential use as an anti-cancer agent, an anti-inflammatory agent, and an inhibitor of bacterial growth. Finally, it is likely that more research will be conducted on its potential use as an inhibitor of HIV-1 integrase and HIV-1 protease.

Synthesis Methods

N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide can be synthesized using a variety of methods. One of the most common methods is to use a three-step process involving the reaction of a 4-chloro-1,3-benzothiazole with a trifluoromethylbenzamide in a basic solution. The reaction is catalyzed by an amine such as triethylamine and is followed by a deprotection step to yield the desired product. Other methods, such as solid-phase synthesis, can also be used to synthesize N-(4-chloro-1,3-benzothiazol-7-yl)-3-(trifluoromethyl)benzamide.